6-(Dibromomethyl)-6-methyl-3,6-dihydro-2H-pyran

• CAS No.: 114085-18-6
• Molecular Formula: C7H10Br2O
• Molecular Weight: 269.96 g/mol
• IUPAC Name: 6-(dibromomethyl)-6-methyl-2,3-dihydropyran
• InChI: InChI=1S/C7H10Br2O/c1-7(6(8)9)4-2-3-5-10-7/h2,4,6H,3,5H2,1H3
• InChI Key: JPJMVGVTWAOTEM-UHFFFAOYSA-N
• Canonical SMILES: CC1(C=CCCO1)C(Br)Br

Description

6-(Dibromomethyl)-6-methyl-3,6-dihydro-2H-pyran is an organic compound characterized by the presence of a pyran ring substituted with dibromomethyl and methyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(Dibromomethyl)-6-methyl-3,6-dihydro-2H-pyran typically involves the bromination of a suitable precursor. One common method is the addition of bromoform to olefins in the presence of protic bases and a phase-transfer catalyst . This reaction can be mediated by metals to construct various synthetic intermediates .

Industrial Production Methods

Industrial production of this compound may involve large-scale bromination reactions using bromoform and appropriate catalysts. The reaction conditions are optimized to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

6-(Dibromomethyl)-6-methyl-3,6-dihydro-2H-pyran undergoes several types of chemical reactions, including:

Substitution Reactions: The dibromomethyl group can be substituted with other functional groups using suitable reagents.

Oxidation Reactions: The compound can be oxidized to form various oxidation products.

Reduction Reactions: Reduction of the dibromomethyl group can lead to the formation of different reduced products.

Common Reagents and Conditions

Bromine: Used for bromination reactions.

Aqueous Sulphuric Acid: Employed in certain oxidation reactions.

Glacial Acetic Acid: Utilized in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of functionalized pyran derivatives .

Scientific Research Applications

6-(Dibromomethyl)-6-methyl-3,6-dihydro-2H-pyran has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the production of specialized chemicals and materials.

Mechanism of Action

The mechanism of action of 6-(Dibromomethyl)-6-methyl-3,6-dihydro-2H-pyran involves its interaction with molecular targets and pathways. The compound may exert its effects through the formation of reactive intermediates that interact with specific biomolecules, leading to various biological outcomes .

Comparison with Similar Compounds

Similar Compounds

Dibromomethane: A related compound with similar bromination properties.

Bromoform: Another brominated compound used in similar synthetic reactions.

Uniqueness

6-(Dibromomethyl)-6-methyl-3,6-dihydro-2H-pyran is unique due to its specific substitution pattern on the pyran ring, which imparts distinct chemical properties and reactivity compared to other brominated compounds .